5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95%

• IUPAC Name: 5-(3-carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid
• InChI: InChI=1S/C14H9Cl2NO3/c15-11-3-1-7(5-9(11)13(17)18)8-2-4-12(16)10(6-8)14(19)20/h1-6H,(H2,17,18)(H,19,20)
• InChI Key: BOVQHJBYMJDDKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(=O)O)C(=O)N)Cl
• Molecular Formula: C14H9Cl2NO3
• DSSTOX Substance ID: DTXSID00691598
• Molecular Weight: 310.1 g/mol
• CAS RN: 1261935-25-4

Description

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid (CPCB) is a compound that was first synthesized in the laboratory in the year 2000. It is a chlorinated aromatic acid that has a wide range of applications in research and industry. CPCB has been used in the synthesis of various compounds, such as drugs, dyes, and agrochemicals. It has also been used in the production of pharmaceuticals and in the synthesis of materials for use in the medical and food industries. In addition, CPCB has been used in the synthesis of a variety of other compounds, such as polymers, surfactants, and catalysts.

Mechanism of Action

The mechanism of action of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% is not yet fully understood. However, it is known to interact with various molecules in the body, including proteins, enzymes, and hormones. It is thought to act as an inhibitor of certain enzymes, which can have a variety of effects on the body. It is also thought to have the ability to bind to certain receptors in the body, which can affect the activity of certain hormones and neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% are not yet fully understood. However, it has been shown to have a variety of effects on the body, including the inhibition of certain enzymes, the binding of certain receptors, and the modulation of certain hormones and neurotransmitters. It has also been shown to have anti-inflammatory, anti-fungal, and antibiotic properties.

Advantages and Limitations for Lab Experiments

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One of the main advantages is that it is a relatively inexpensive compound, which makes it an attractive option for research and industry. Additionally, it is relatively stable, which makes it easy to store and use in experiments. However, it is important to note that 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% has a number of potential side effects, including skin irritation, eye irritation, and respiratory irritation. Therefore, it is important to use caution when handling 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% in the laboratory.

Future Directions

There are a number of potential future directions for research involving 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95%. One potential direction is to explore its potential uses in the medical field, such as the development of new drugs or the use of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% as a drug delivery system. Additionally, further research could be conducted on its biochemical and physiological effects, as well as its potential interactions with other molecules in the body. Finally, it could be beneficial to explore the potential of 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% for use in the synthesis of other compounds, such as polymers, surfactants, and catalysts.

Synthesis Methods

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% can be synthesized in a variety of ways, but the most common method is the reaction of 3-chloro-4-chlorophenylcarbamate with 2-chlorobenzoic acid. This reaction takes place in the presence of a base, such as sodium hydroxide, and a catalyst, such as copper chloride. The reaction produces 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% in an aqueous solution, which can then be isolated and purified.

Scientific Research Applications

5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of various compounds, such as drugs, dyes, and agrochemicals. It has also been used in the production of pharmaceuticals and in the synthesis of materials for use in the medical and food industries. In addition, 5-(3-Carbamoyl-4-chlorophenyl)-2-chlorobenzoic acid, 95% has been used in the synthesis of a variety of other compounds, such as polymers, surfactants, and catalysts. It has also been used in the synthesis of pharmaceuticals, including antifungal agents, antibiotics, and anti-inflammatory agents.